{7-[(3-fluorobenzyl)oxy]-4,8-dimethyl-2-oxo-2H-chromen-3-yl}acetic acid

• CAS No.: 858752-73-5
• Molecular Formula: C20H17FO5
• Molecular Weight: 356.3 g/mol
• IUPAC Name: 2-[7-[(3-fluorophenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]acetic acid
• InChI: InChI=1S/C20H17FO5/c1-11-15-6-7-17(25-10-13-4-3-5-14(21)8-13)12(2)19(15)26-20(24)16(11)9-18(22)23/h3-8H,9-10H2,1-2H3,(H,22,23)
• InChI Key: KWGHOPKGQKLTEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2C)OCC3=CC(=CC=C3)F)CC(=O)O

Description

{7-[(3-Fluorobenzyl)oxy]-4,8-dimethyl-2-oxo-2H-chromen-3-yl}acetic acid is a coumarin derivative with a molecular formula of C₂₀H₁₇FO₅ (monoisotopic mass: 356.106 g/mol) . The compound features a 3-fluorobenzyloxy group at the 7-position of the coumarin core, methyl groups at the 4- and 8-positions, and an acetic acid moiety at the 3-position. Its structural complexity and substitution pattern make it a candidate for biological activity studies, particularly in ion transport inhibition (e.g., SLC26A3) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2H-1-Benzopyran-3-acetic acid, 7-[(3-fluorophenyl)methoxy]-4,8-dimethyl-2-oxo- typically involves multi-step organic reactions. One common approach is to start with a benzopyran derivative and introduce the desired functional groups through a series of reactions such as alkylation, acylation, and substitution. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using batch or continuous flow reactors. The process is designed to be cost-effective and scalable, ensuring consistent quality and yield. Key steps include the purification of intermediates and the final product using techniques like crystallization, distillation, and chromatography.

Chemical Reactions Analysis

Types of Reactions

2H-1-Benzopyran-3-acetic acid, 7-[(3-fluorophenyl)methoxy]-4,8-dimethyl-2-oxo- can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.

Substitution: The fluorophenyl methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce various functional groups like amines or halides.

Scientific Research Applications

2H-1-Benzopyran-3-acetic acid, 7-[(3-fluorophenyl)methoxy]-4,8-dimethyl-2-oxo- has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, such as anti-inflammatory or anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2H-1-Benzopyran-3-acetic acid, 7-[(3-fluorophenyl)methoxy]-4,8-dimethyl-2-oxo- involves its interaction with specific molecular targets and pathways. The fluorophenyl methoxy group may enhance its binding affinity to certain enzymes or receptors, leading to modulation of biological processes. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Structural Modifications and Key Differences

The compound is compared to analogs with variations in the benzyl substituent, halogen type/position, and core modifications. Key examples include:

Compound Name	Substituent (Position)	Molecular Formula	Molecular Weight (g/mol)	Biological Target/Activity	Synthesis Method
{7-[(3-Fluorobenzyl)oxy]-4,8-dimethyl-2-oxo-2H-chromen-3-yl}acetic acid	3-Fluorobenzyl (7-O)	C₂₀H₁₇FO₅	356.349	SLC26A3 inhibition	Methyl ester hydrolysis
{7-[(4-Fluorobenzyl)oxy]-4,8-dimethyl-2-oxo-2H-chromen-3-yl}acetic acid	4-Fluorobenzyl (7-O)	C₂₀H₁₇FO₅	356.349	Not reported	Similar to target compound
2-(7-[(3-Bromobenzyl)oxy]-4,8-dimethyl-2-oxo-2H-chromen-3-yl)acetic acid (4ba)	3-Bromobenzyl (7-O)	C₂₀H₁₇BrO₅	433.25	SLC26A3 inhibition	NaOH-mediated hydrolysis of methyl ester
2-[7-[(2,6-Dichlorophenyl)methoxy]-4,8-dimethyl-2-oxochromen-3-yl]acetic acid	2,6-Dichlorobenzyl (7-O)	C₂₀H₁₅Cl₂O₅	397.24	Not reported	Not detailed
Methyl {7-[(3-chlorobenzyl)oxy]-4,8-dimethyl-2-oxo-2H-chromen-3-yl}acetate	3-Chlorobenzyl (7-O)	C₂₁H₁₉ClO₅	386.83	Intermediate for hydrolysis	Esterification
2-{5,9-Dimethyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl}acetic acid	Furocoumarin core	C₂₁H₁₆O₅	348.35	Tumor-associated carbonic anhydrase inhibition	Multicomponent condensation

Pharmacological Potential

• The 3-fluorobenzyl group balances electronic effects (enhanced acidity) and steric hindrance, making the target compound a lead candidate for anti-absorptive therapies .
• Dichloro and bromo analogs may serve as backups with higher potency but require formulation optimization for solubility .

Biological Activity

{7-[(3-fluorobenzyl)oxy]-4,8-dimethyl-2-oxo-2H-chromen-3-yl}acetic acid is a synthetic organic compound belonging to the chromen-2-one derivative class. This compound has garnered attention for its potential biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The molecular formula of this compound is C20H17FO5, with a molecular weight of approximately 356.344 g/mol.

Structural Characteristics

The unique structure of {7-[(3-fluorobenzyl)oxy]-4,8-dimethyl-2-oxo-2H-chromen-3-yl}acetic acid features a chromen-2-one core with a fluorobenzyl ether and an acetic acid moiety. These structural elements contribute to its pharmacological properties and potential applications in medicinal chemistry.

Property	Value
Molecular Formula	C20H17FO5
Molecular Weight	356.344 g/mol
Core Structure	Chromen-2-one derivative

Anticancer Activity

Preliminary studies indicate that {7-[(3-fluorobenzyl)oxy]-4,8-dimethyl-2-oxo-2H-chromen-3-yl}acetic acid may exhibit significant anticancer activity. Similar compounds within the chromen family have shown efficacy against various solid tumors. For instance, flavone acetic acid (FAA), a related compound, demonstrated broad activity against transplantable solid tumors in mice . The mechanism of action for these compounds often involves the inhibition of specific enzymes or modulation of signaling pathways related to cancer cell proliferation.

Anti-inflammatory and Antioxidant Properties

Research has suggested that derivatives of the chromen family possess anti-inflammatory and antioxidant activities. The modulation of inflammatory pathways and oxidative stress responses is critical in various disease states, including cancer and chronic inflammatory conditions. The specific mechanisms by which {7-[(3-fluorobenzyl)oxy]-4,8-dimethyl-2-oxo-2H-chromen-3-yl}acetic acid exerts these effects remain to be fully elucidated but may involve the inhibition of pro-inflammatory cytokines or reactive oxygen species (ROS) production.

Case Studies and Research Findings

• In Vitro Studies : In vitro assays have shown that similar coumarin derivatives can inhibit specific cancer cell lines selectively while sparing normal cells. For example, certain coumarins have demonstrated selective cytotoxicity against various solid tumors compared to leukemias .
• Mechanistic Insights : Studies involving structure–activity relationship (SAR) analyses have indicated that modifications to the chromen core can significantly impact biological activity. For instance, changes in substituent groups on the benzyl moiety can alter the compound's binding affinity to biological targets .
• Pharmacokinetic Properties : The pharmacokinetics of {7-[(3-fluorobenzyl)oxy]-4,8-dimethyl-2-oxo-2H-chromen-3-yl}acetic acid are also an area of interest. The presence of the fluorobenzyl group may influence absorption, distribution, metabolism, and excretion (ADME) profiles compared to other derivatives.